Cas no 2002-02-0 (4-Oxopyrrolidine-2-carboxylic acid)

• Product Name: 4-Oxopyrrolidine-2-carboxylic acid
• CAS No: 2002-02-0
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 256923
• PubChem ID: 413589
• Update Time: 2025-10-21

4-Oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-OXO-PROLINE
• 4-Oxopyrrolidine-2-carboxylic acid
• Proline, 4-oxo-
• 2-Carboxy-pyrrolidin-4-on
• 4-keto-L-proline hydrobromide
• 4-oxo-DL-proline
• 4-Oxo-prolin
• EN300-108977
• Q27104390
• SY319235
• AB31269
• NS00015116
• 2002-02-0
• SB13918
• SB13916
• FT-0698416
• MFCD07367800
• CHEBI:37011
• AKOS015961484
• FT-0648470
• SCHEMBL190462
• SB13914
• AC-13938
• 4-Oxoproline
• 911284-93-0
• 4-oxopyrrolidine-2-carboxylicacid
• (2R)-4-oxopyrrolidine-2-carboxylic acid
• DB-070435

• MDL： MFCD07367800
• Inchi： 1S/C5H7NO3/c7-3-1-4(5(8)9)6-2-3/h4,6H,1-2H2,(H,8,9)
• InChI Key： HFXAFXVXPMUQCQ-UHFFFAOYSA-N
• SMILES： O=C1CNC(C(=O)O)C1

Computed Properties

• Exact Mass: 129.04300
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.38
• Boiling Point: 341.8°Cat760mmHg
• Flash Point: 160.5°C
• PSA: 66.40000
• LogP: -0.66920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Oxopyrrolidine-2-carboxylic acid

Comprehensive Analysis of 4-Oxopyrrolidine-2-carboxylic acid (CAS No. 2002-02-0): Properties, Applications, and Industry Trends

4-Oxopyrrolidine-2-carboxylic acid (CAS No. 2002-02-0), also known as L-pyroglutamic acid or 5-oxoproline, is a cyclic amino acid derivative with significant relevance in pharmaceutical, biochemical, and cosmetic industries. This compound features a pyrrolidone ring and a carboxylic acid group, making it a versatile intermediate for synthesizing peptides, nootropics, and skincare actives. Its unique structure contributes to its role as a moisturizing agent in cosmetics and a precursor for neuroprotective compounds, aligning with growing consumer demand for anti-aging formulations and cognitive health supplements.

Recent studies highlight the compound's potential in sustainable chemistry, particularly in green synthesis routes. Researchers are exploring enzymatic methods to produce 4-Oxopyrrolidine-2-carboxylic acid with reduced environmental impact, addressing the circular economy trends dominating 2024. The compound’s biodegradability and low toxicity profile further enhance its appeal for clean-label products, a key focus area for regulatory bodies like the European Chemicals Agency (ECHA).

In pharmaceuticals, CAS 2002-02-0 serves as a building block for GABAergic drugs and NMDA receptor modulators, which are under investigation for neurodegenerative diseases. This aligns with rising Google searches for "neurodegeneration treatment 2024" and "natural cognitive enhancers". Its chelating properties also make it valuable in metal ion sequestration applications, relevant to heavy metal detoxification therapies—a trending topic in functional medicine.

The cosmetic industry leverages this molecule as a Natural Moisturizing Factor (NMF) component due to its hygroscopic nature. With "clean beauty" searches increasing by 70% YoY, formulators prioritize 4-Oxopyrrolidine-2-carboxylic acid for barrier repair serums and microbiome-friendly skincare. Patent analyses reveal its incorporation in hyaluronic acid boosters and transdermal delivery systems, meeting demand for multifunctional actives.

Analytical characterization of 2002-02-0 involves advanced techniques like HPLC-MS and NMR spectroscopy, crucial for quality control in GMP manufacturing. The compound’s crystalline form exhibits stability under ambient conditions, though storage at 2-8°C is recommended for long-term preservation. These details respond to frequent queries about "API stability testing protocols" and "excipient compatibility" in pharmaceutical forums.

Emerging applications include its use in biodegradable polymers for medical implants, capitalizing on its non-immunogenic properties. This intersects with the booming 3D-printed biomaterials market, projected to reach $4.3 billion by 2026. Additionally, its role in plant stress resistance studies attracts agricultural researchers investigating climate-resilient crops—a hot topic given recent El Niño weather patterns.

Regulatory status varies by region: The compound is GRAS-listed in the US for food contact materials, while REACH registration ensures EU compliance. Such information addresses frequent searches like "CAS 2002-02-0 regulatory approval" and "cosmetic ingredient safety databases". Third-party certifications like Ecocert and COSMOS further validate its use in organic formulations.

From a market perspective, the global demand for 4-Oxopyrrolidine-2-carboxylic acid is growing at 6.2% CAGR (2023-2030), driven by nutraceutical innovation and personalized medicine trends. Suppliers are adopting blockchain traceability for raw materials, responding to consumer interest in "supply chain transparency"—a term with 120% search growth since 2022.

Future research directions include exploring its mitochondrial protection mechanisms and potential in senolytic therapies, areas garnering NIH funding. These developments position CAS 2002-02-0 as a compound of enduring scientific and commercial significance across multiple high-growth sectors.